3-Bromo-6-cyano-2-(trifluoromethyl)aniline
Overview
Description
Scientific Research Applications
Crystal Structure Analysis
3-Bromo-6-cyano-2-(trifluoromethyl)aniline and its related compounds have been studied for their crystal structures. For example, p-Bromo-N-(p-cyanobenzylidene)aniline, a closely related compound, was analyzed to determine its triclinic crystal structure, which can provide insights into molecular interactions and stability (Ojala et al., 2001).
Vibrational Analysis for Material Science
Studies have been conducted on vibrational analyses of compounds similar to this compound, which are important in the field of material science. For example, 4-bromo-3-(trifluoromethyl)aniline was studied using Fourier Transform-Infrared and Raman techniques, contributing to understanding the effects of substituents on molecular vibrations and electronic properties (Revathi et al., 2017).
Synthesis of Functional Molecules
Compounds containing the this compound structure have been utilized in the synthesis of various functional molecules. For instance, research shows the synthesis of meta-bromo and meta-trifluoromethylanilines from cyclopentanones by a cascade reaction, highlighting their use in creating molecules with complex substitution patterns (Staudt et al., 2022).
Pharmaceutical Impurity Analysis
The analysis and identification of impurities in pharmaceuticals is a crucial aspect of drug development. 3-Bromo-5-(trifluoromethyl)aniline, a structurally similar compound, was studied using LC-SPE/NMR methodology for identifying and characterizing unknown impurities (Harča et al., 2016).
Epoxy Systems and Water Resistance
Research on N,N-Bis (2, 3-epoxypropyl) aniline and its derivatives, which include this compound, focused on their use in epoxy systems with improved water resistance. This research is significant for developing materials with enhanced durability and reduced water absorption (Johncock & Tudgey, 1983).
Mechanism of Action
Target of Action
Similar compounds have been used in the suzuki–miyaura cross-coupling reaction, a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
In the context of suzuki–miyaura coupling, the reaction involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
Compounds with similar structures have been used in the preparation of various organoboron reagents, which play a crucial role in suzuki–miyaura coupling .
Result of Action
In the context of suzuki–miyaura coupling, the result of the reaction is the formation of a new carbon–carbon bond .
Action Environment
Suzuki–miyaura coupling is known for its mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
2-amino-4-bromo-3-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrF3N2/c9-5-2-1-4(3-13)7(14)6(5)8(10,11)12/h1-2H,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXVGHFQPQLWSDC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1C#N)N)C(F)(F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrF3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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